Cas no 874297-10-6 (1H-Indazole-1-carboxylic acid, 3-iodo-7-nitro-, 1,1-dimethylethyl ester)

• Product Name: 1H-Indazole-1-carboxylic acid, 3-iodo-7-nitro-, 1,1-dimethylethyl ester
• CAS No: 874297-10-6
• Molecular Formula: C₁₂H₁₂N₃O₄I
• Molecular Weight: 389.14538
• CID: 1895868
• PubChem ID: 76846183

1H-Indazole-1-carboxylic acid, 3-iodo-7-nitro-, 1,1-dimethylethyl ester Properties

Names and Identifiers

• 1H-Indazole-1-carboxylic acid, 3-iodo-7-nitro-, 1,1-dimethylethyl ester
• 874297-10-6
• TERT-BUTYL 3-IODO-7-NITROINDAZOLE-1-CARBOXYLATE
• 1h-indazole-1-carboxylic acid,3-iodo-7-nitro-,1,1-dimethylethyl ester

• MDL： MFCD11976298
• InChIKey： QDOOYZYTDMKDAO-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H12IN3O4/c1-12(2,3)20-11(17)15-9-7(10(13)14-15)5-4-6-8(9)16(18)19/h4-6H,1-3H3
• SMILES： CC(C)(C)OC(=O)N1C2=C(C=CC=C2[N+](=O)[O-])C(=N1)I

Computed Properties

• Exact Mass: 388.987
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 388.987
• Heavy Atom Count: 20
• Complexity: 407
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 89.9A^2